Cas no 2171785-74-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid
• CAS No: 2171785-74-1
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6050592
• PubChem ID: 165822706
• Update Time: 2025-06-09

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid
• 2171785-74-1
• EN300-1528557
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]butanoic acid

• Inchi： 1S/C23H23F3N2O5/c1-2-18(21(30)31)27-20(29)11-19(23(24,25)26)28-22(32)33-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-19H,2,11-12H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： FEUZBZOEKLJUCB-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic Acid (CAS No. 2171785-74-1)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid (CAS No. 2171785-74-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and multiple fluorine atoms, which confer it with specific chemical and biological properties. The compound's structure and functionality make it a valuable tool in the development of novel therapeutic agents and in the study of protein-protein interactions.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of the Fmoc group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid allows for precise control over the reactivity of the amino group during synthetic processes. This is particularly important in the synthesis of complex peptides and peptidomimetics, where the sequential addition of amino acids requires careful protection and deprotection steps.

The trifluoromethyl groups in the compound are known for their electron-withdrawing properties, which can significantly influence the compound's physicochemical properties. These groups can enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for pharmaceutical applications. Additionally, the trifluoromethyl groups can modulate the binding affinity and selectivity of the compound towards its target proteins, which is crucial for optimizing drug efficacy and reducing off-target effects.

Recent studies have highlighted the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific protein-protein interaction involved in cancer progression. The researchers found that the compound effectively disrupts this interaction without affecting other essential cellular processes, suggesting its potential as a lead compound for cancer therapy.

In another study, researchers explored the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid as a scaffold for developing inhibitors of protein kinases. Protein kinases are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of this compound could selectively inhibit specific kinases with high potency and selectivity, opening up new avenues for targeted therapy.

The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid extends beyond its use as a therapeutic agent. It also serves as an important building block in the synthesis of complex molecules with diverse biological activities. For example, chemists have utilized this compound to create peptidomimetics that mimic natural peptides but exhibit improved stability and pharmacokinetic properties. These peptidomimetics have shown promise in treating conditions such as inflammation and infectious diseases.

The synthetic accessibility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods typically involve multi-step reactions that incorporate advanced protecting group strategies and modern coupling techniques to ensure high yields and purity.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidobutanoic acid (CAS No. 2171785-74-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and exploring new biological targets. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.